Cas no 1841079-94-4 (3-chloro-6-fluoro-5-nitroisoquinoline)

• Product Name: 3-chloro-6-fluoro-5-nitroisoquinoline
• CAS No: 1841079-94-4
• MF: C₉H₄ClFN₂O₂
• MW: 226.59166431427
• MDL: MFCD31556546
• CID: 4623286
• PubChem ID: 118577178
• Update Time: 2025-10-05

3-chloro-6-fluoro-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluoro-5-nitroisoquinoline
• 3-chloro-6-fluoro-5-nitroisoquinoline

• MDL： MFCD31556546
• Inchi： 1S/C9H4ClFN2O2/c10-8-3-6-5(4-12-8)1-2-7(11)9(6)13(14)15/h1-4H
• InChI Key： UVLNEBQKDGWLOX-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(=C(C=CC=2C=N1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.9945332g/mol
• Monoisotopic Mass: 225.9945332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-chloro-6-fluoro-5-nitroisoquinoline

Professional Introduction to 3-chloro-6-fluoro-5-nitroisoquinoline (CAS No. 1841079-94-4)

3-chloro-6-fluoro-5-nitroisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1841079-94-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic molecule, featuring a nitrogen-containing ring system, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel therapeutic agents.

The compound belongs to the isoquinoline class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of multiple substituents, including a chlorine atom at the 3-position, a fluorine atom at the 6-position, and a nitro group at the 5-position, imparts distinct reactivity and functionality. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interaction with biological targets.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their potential applications in treating various diseases, particularly cancer and infectious disorders. The structural motifs of these compounds allow for selective binding to enzymes and receptors involved in pathogenic processes. For instance, studies have highlighted the ability of isoquinoline derivatives to inhibit kinases and other enzymes that are aberrantly activated in tumor cells.

The 3-chloro-6-fluoro-5-nitroisoquinoline scaffold has been extensively explored in academic and industrial research settings. Researchers have leveraged computational chemistry techniques to predict its binding affinity to target proteins. These studies often employ molecular docking algorithms to model the interactions between the compound and potential biological receptors. Such computational approaches have accelerated the discovery process by allowing rapid screening of large libraries of analogs.

One of the most compelling aspects of 3-chloro-6-fluoro-5-nitroisoquinoline is its versatility as a pharmacophore. The chlorine and fluorine atoms introduce electron-withdrawing effects that can enhance the compound's binding interactions through dipole-dipole interactions or hydrogen bonding. The nitro group, on the other hand, can participate in redox reactions, which may be exploited for therapeutic purposes in certain contexts.

Recent experimental investigations have demonstrated the compound's efficacy in preclinical models. For example, researchers have observed promising anti-proliferative effects when 3-chloro-6-fluoro-5-nitroisoquinoline was tested against various cancer cell lines. These findings are particularly intriguing because they suggest that slight modifications to the molecular structure could yield even more potent derivatives with improved selectivity.

The synthesis of 3-chloro-6-fluoro-5-nitroisoquinoline presents unique challenges due to its complex functionalization pattern. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled chemists to construct the isoquinoline core with high precision. Additionally, flow chemistry has emerged as a powerful tool for optimizing reaction conditions and improving scalability.

The pharmacokinetic properties of 3-chloro-6-fluoro-5-nitroisoquinoline are also subjects of intense study. Researchers are keen on understanding how its structural features influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are critical for determining whether the compound has sufficient bioavailability and safety profiles for further clinical development.

In conclusion,3-chloro-6-fluoro-5-nitroisoquinoline (CAS No. 1841079-94-4) represents a promising candidate for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features offer a rich foundation for designing next-generation therapeutics with enhanced efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.